![molecular formula C23H18N2O2 B5233869 N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide](/img/structure/B5233869.png)
N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide
Overview
Description
N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide, also known as MPPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide involves its interaction with various proteins and enzymes in cells. N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide has been shown to bind to tubulin, a protein involved in cell division, and disrupt its function, leading to cell death. N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide has also been shown to inhibit the activity of various enzymes, including topoisomerase II and carbonic anhydrase IX, which are involved in DNA replication and pH regulation, respectively.
Biochemical and Physiological Effects:
N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of angiogenesis, and disruption of cell division. N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide has also been shown to have a fluorescent properties, which makes it useful for imaging neuronal activity.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide is its potential as a fluorescent probe for imaging neuronal activity. N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide is also relatively easy to synthesize and purify, making it accessible for use in various lab experiments. However, one limitation of N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide. One direction is the further exploration of its potential applications in cancer research, particularly in combination with other chemotherapeutic agents. Another direction is the development of more efficient synthesis methods for N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide and its derivatives. Additionally, the use of N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide as a fluorescent probe for imaging neuronal activity may have potential applications in the study of neurological disorders.
Synthesis Methods
The synthesis of N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide involves the reaction of 2-aminobenzoxazole and 2-methylphenylacrylic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and material science. In cancer research, N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide has been studied for its potential as a fluorescent probe for imaging neuronal activity. In material science, N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide has been used as a building block for the synthesis of various polymers and materials.
properties
IUPAC Name |
(Z)-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylprop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O2/c1-16-7-5-6-10-19(16)23-25-20-15-18(12-13-21(20)27-23)24-22(26)14-11-17-8-3-2-4-9-17/h2-15H,1H3,(H,24,26)/b14-11- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIOKAQLDEFQDCD-KAMYIIQDSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC3=C(O2)C=CC(=C3)NC(=O)C=CC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1C2=NC3=C(O2)C=CC(=C3)NC(=O)/C=C\C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]-3-phenylprop-2-enamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[methyl(2-thienylmethyl)amino]nicotinamide](/img/structure/B5233786.png)
![2-[benzyl(bicyclo[2.2.1]hept-5-en-2-ylmethyl)amino]ethanol](/img/structure/B5233801.png)
![4-[4-(4-methoxyphenyl)-1-piperazinyl]-6-methyl-2-propylpyrimidine](/img/structure/B5233808.png)
![N,N'-4,4'-biphenyldiylbis[3-(2-furyl)acrylamide]](/img/structure/B5233809.png)
![1-(2-furyl)-2-[3-(3-methoxyphenyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanone](/img/structure/B5233824.png)
![ethyl 4-[4-{2-[(4-bromophenyl)amino]-2-oxoethyl}-3-(2-methoxy-2-oxoethyl)-5-oxo-2-thioxo-1-imidazolidinyl]benzoate](/img/structure/B5233832.png)
![N,N'-[(phenylmethylene)bis(2,6-dimethyl-4,1-phenylene)]diacetamide](/img/structure/B5233833.png)
![5-acetyl-4-(4-bromophenyl)-2-{[2-(3-bromophenyl)-2-oxoethyl]thio}-6-methyl-1,4-dihydro-3-pyridinecarbonitrile](/img/structure/B5233834.png)
![4-amino-1-[2-(2,4-dibromophenyl)-2-oxoethyl]-1H-1,2,4-triazol-4-ium bromide](/img/structure/B5233836.png)
![N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine](/img/structure/B5233844.png)
![2-[3-(2,5-dimethylphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-[4-(1-pyrrolidinylsulfonyl)phenyl]-1,3-thiazole hydrobromide](/img/structure/B5233859.png)